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Compound of Interest

Compound Name: ThPur

Cat. No.: B115507

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Tetrahydrofuran (THF), a common solvent in laboratory settings. Adherence to these

procedures is critical for ensuring a safe research environment and minimizing risks associated
with this chemical.

Tetrahydrofuran is a highly flammable liquid and vapor that can cause serious eye irritation and
skin irritation.[1][2] It may also cause respiratory irritation and drowsiness or dizziness.[3] A
significant hazard associated with THF is its potential to form explosive peroxides upon
exposure to air and light, especially when the inhibitor has been removed or depleted.[2][4]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the first line of defense against
chemical exposure. All personnel handling THF must be trained on the proper use, removal,
and disposal of their PPE.[5]
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[6][7]

Protects against splashes and
vapors that can cause severe
eye irritation.[1][2][8]

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, butyl rubber).

Prevents skin contact, which
can cause irritation and

absorption of the chemical.[2]

Body Protection

Flame-retardant lab coat or
chemical-resistant apron.[9]
[10]

Protects against splashes and

minimizes the risk of fire.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[8] If ventilation is inadequate,
a NIOSH-approved respirator
with organic vapor cartridges is

necessary.[10]

Prevents inhalation of vapors,
which can irritate the
respiratory tract and cause

systemic effects.[2][8]

Operational Plan for Handling THF

A systematic approach to handling THF is crucial to maintain safety and experimental integrity.

1. Procurement and Storage:

e Purchase THF with an inhibitor (like BHT) to minimize peroxide formation.

e Mark the date of receipt and the date of opening on the container.[11]

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[8]

o Keep containers tightly closed and store them away from incompatible materials such as

strong oxidizing agents.[1][8]

2. Handling and Use:

o All work with THF should be conducted in a properly functioning chemical fume hood.
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e Ground and bond containers when transferring the liquid to prevent static discharge.[3][8]
e Use spark-proof tools and explosion-proof equipment.[1]

e Avoid contact with eyes, skin, and clothing.[8]

e Do not distill THF to dryness, as this can concentrate explosive peroxides.

3. Peroxide Testing:

» Uninhibited THF should be tested for peroxides before use and disposed of within 3 months.

[4]
 Inhibited THF should be tested for peroxides every 6 months after opening.[4]

« |f peroxide concentrations exceed 100 ppm, the solvent must be treated or disposed of as
hazardous waste.[4] Do not attempt to move containers with suspected high levels of
peroxides.[4]

Disposal Plan for THF Waste

Proper disposal of THF waste is critical to prevent environmental contamination and ensure
safety.

1. Waste Segregation and Collection:

e Collect all THF-contaminated waste, including solvents, rags, and contaminated PPE, in a
designated, properly labeled hazardous waste container.

e Do not mix THF waste with other waste streams.[4]

o Keep the waste container tightly closed and store it in a designated satellite accumulation
area.

2. Labeling and Documentation:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Tetrahydrofuran," and a description of the contents.
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Attach a completed chemical waste tag to the container.[12]

3. Disposal Procedure:

Arrange for the disposal of THF waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.

Follow all applicable federal, state, and local regulations for hazardous waste disposal.[13]
[14]

Emergency Procedures
Spills:
e Evacuate the area and alert others.

e If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

o For small spills, wear appropriate PPE, absorb the spill with an inert material (e.qg.,
vermiculite, sand), and collect it in a sealed container for disposal.

Exposure:

» Eyes: Immediately flush with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids. Seek immediate medical attention.[8]

» Skin: Remove contaminated clothing and flush the affected area with plenty of water for at
least 15 minutes. Seek medical attention if irritation persists.[2][8]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Visualizing the THF Handling Workflow
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The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Tetrahydrofuran.
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Caption: Workflow for the safe handling and disposal of Tetrahydrofuran (THF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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